Cas no 919123-98-1 (1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester)
919123-98-1 structure
Product Name:1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester
CAS No:919123-98-1
MF:C11H18N2O2
MW:210.272822856903
CID:765355
PubChem ID:12002560
Update Time:2025-04-19
1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester
- ethyl 2-(3-butyl-1H-pyrazol-5-yl)acetate
- DTXSID20475594
- 919123-98-1
-
- Inchi: 1S/C11H18N2O2/c1-3-5-6-9-7-10(13-12-9)8-11(14)15-4-2/h7H,3-6,8H2,1-2H3,(H,12,13)
- InChI Key: VTRFBGQTQKGHJO-UHFFFAOYSA-N
- SMILES: O(CC)C(CC1=CC(CCCC)=NN1)=O
Computed Properties
- Exact Mass: 210.136827821g/mol
- Monoisotopic Mass: 210.136827821g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 7
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 55Ų
1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester Related Literature
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
919123-98-1 (1H-Pyrazole-3-acetic acid, 5-butyl-, ethyl ester) Related Products
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